Cas no 892762-61-7 (4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(3,5-dimethylphenyl)-1H-1,2,3-triazol-5-amine)

• Product Name: 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(3,5-dimethylphenyl)-1H-1,2,3-triazol-5-amine
• CAS No: 892762-61-7
• MF: C₁₉H₁₆N₆O₃
• MW: 376.36874294281
• CID: 5818681
• PubChem ID: 7184949
• Update Time: 2025-06-12

4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(3,5-dimethylphenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazol-5-amine, 4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(3,5-dimethylphenyl)-
• AKOS001908288
• 5-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-3-(3,5-dimethylphenyl)triazol-4-amine
• 892762-61-7
• 4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(3,5-dimethylphenyl)-1H-1,2,3-triazol-5-amine
• CCG-166641
• 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(3,5-dimethylphenyl)-1H-1,2,3-triazol-5-amine
• F1609-0401
• 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(3,5-dimethylphenyl)-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C19H16N6O3/c1-10-5-11(2)7-13(6-10)25-17(20)16(22-24-25)19-21-18(23-28-19)12-3-4-14-15(8-12)27-9-26-14/h3-8H,9,20H2,1-2H3
• InChI Key： RUKZOVOIUVAHAJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC(C)=C2)C(N)=C(C2ON=C(C3=CC=C4OCOC4=C3)N=2)N=N1

Computed Properties

• Exact Mass: 376.12838839g/mol
• Monoisotopic Mass: 376.12838839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 643.7±65.0 °C(Predicted)
• pka: -3.48±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(3,5-dimethylphenyl)-1H-1,2,3-triazol-5-amine

Comprehensive Overview of 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(3,5-dimethylphenyl)-1H-1,2,3-triazol-5-amine (CAS No. 892762-61-7)

The compound 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(3,5-dimethylphenyl)-1H-1,2,3-triazol-5-amine, identified by its CAS No. 892762-61-7, is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the presence of 1,2,4-oxadiazole and 1,2,3-triazole rings, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with specific biological targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting chronic diseases and rare genetic disorders. The benzodioxole moiety in this compound is known for its pharmacokinetic advantages, such as improved metabolic stability and enhanced blood-brain barrier penetration. This makes CAS No. 892762-61-7 a subject of interest for neurodegenerative disease research, including Alzheimer's and Parkinson's studies. Additionally, its oxadiazole-triazole hybrid structure aligns with current trends in fragment-based drug design, a hot topic in pharmaceutical R&D.

The synthesis of 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(3,5-dimethylphenyl)-1H-1,2,3-triazol-5-amine involves multi-step organic reactions, often employing click chemistry techniques to assemble the triazole core. This methodology is highly favored in modern combinatorial chemistry due to its efficiency and high yields. Analytical characterization typically includes NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with rigorous pharmaceutical standards. The compound's logP and solubility profiles suggest suitability for oral administration, a key consideration in drug formulation.

From a commercial perspective, CAS No. 892762-61-7 is primarily supplied to biotech companies and academic institutions engaged in high-throughput screening campaigns. Its molecular weight (approximately 390.4 g/mol) falls within the desirable range for lead optimization programs. Notably, the 3,5-dimethylphenyl substituent contributes to enhanced target selectivity, reducing off-target effects—a critical factor in precision medicine development. Recent patent literature reveals growing intellectual property activity around similar oxadiazole-triazole hybrids, indicating their therapeutic potential.

Environmental and safety assessments of 892762-61-7 demonstrate favorable eco-toxicological profiles, with no significant bioaccumulation risks reported. This aligns with the pharmaceutical industry's shift toward green chemistry principles. When handling this compound, standard laboratory precautions for organic intermediates apply, including proper ventilation and personal protective equipment. Storage recommendations typically suggest desiccated conditions at -20°C to maintain long-term stability.

Future research directions for this compound may explore its structure-activity relationships (SAR) through systematic molecular docking studies. Computational models predict favorable interactions with protein kinases involved in cancer signaling pathways, sparking interest in oncology drug development. Furthermore, its benzodioxolyl component could be modified to optimize CYP450 enzyme interactions, addressing common drug metabolism challenges. As AI-driven drug discovery gains traction, compounds like 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(3,5-dimethylphenyl)-1H-1,2,3-triazol-5-amine serve as valuable training datasets for machine learning algorithms predicting bioactivity.

In conclusion, CAS No. 892762-61-7 represents a compelling case study in contemporary medicinal chemistry, combining innovative structural design with therapeutic potential. Its relevance to drug discovery pipelines and compatibility with cutting-edge technologies like cryo-EM structural analysis position it as a molecule worth monitoring in scientific literature and pharmaceutical industry reports. Researchers and procurement specialists seeking high-purity research chemicals should verify suppliers' certificates of analysis to ensure optimal experimental outcomes.